Methyl 4-({[(1,1-dioxothiolan-3-yl)amino]thioxomethylthio}methyl)benzoate
Methyl 4-({[(1,1-dioxothiolan-3-yl)amino]thioxomethylthio}methyl)benzoate
Brand Name:
Vulcanchem
CAS No.:
537680-88-9
VCID:
VC0362475
InChI:
InChI=1S/C14H17NO4S3/c1-19-13(16)11-4-2-10(3-5-11)8-21-14(20)15-12-6-7-22(17,18)9-12/h2-5,12H,6-9H2,1H3,(H,15,20)
SMILES:
COC(=O)C1=CC=C(C=C1)CSC(=S)NC2CCS(=O)(=O)C2
Molecular Formula:
C14H17NO4S3
Molecular Weight:
359.5g/mol
Methyl 4-({[(1,1-dioxothiolan-3-yl)amino]thioxomethylthio}methyl)benzoate
CAS No.: 537680-88-9
Main Products
VCID: VC0362475
Molecular Formula: C14H17NO4S3
Molecular Weight: 359.5g/mol
![Methyl 4-({[(1,1-dioxothiolan-3-yl)amino]thioxomethylthio}methyl)benzoate - 537680-88-9](/images/no_structure.jpg)
| CAS No. | 537680-88-9 |
|---|---|
| Product Name | Methyl 4-({[(1,1-dioxothiolan-3-yl)amino]thioxomethylthio}methyl)benzoate |
| Molecular Formula | C14H17NO4S3 |
| Molecular Weight | 359.5g/mol |
| IUPAC Name | methyl 4-[(1,1-dioxothiolan-3-yl)carbamothioylsulfanylmethyl]benzoate |
| Standard InChI | InChI=1S/C14H17NO4S3/c1-19-13(16)11-4-2-10(3-5-11)8-21-14(20)15-12-6-7-22(17,18)9-12/h2-5,12H,6-9H2,1H3,(H,15,20) |
| Standard InChIKey | AISGUKMKDYJASN-UHFFFAOYSA-N |
| SMILES | COC(=O)C1=CC=C(C=C1)CSC(=S)NC2CCS(=O)(=O)C2 |
| Canonical SMILES | COC(=O)C1=CC=C(C=C1)CSC(=S)NC2CCS(=O)(=O)C2 |
| PubChem Compound | 4344877 |
| Last Modified | Nov 11 2021 |
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